5,6,7,8,9,10-Hexahydro-6,10-methanopyrido[3,2-d]azocine

• CAS No.: 62140-89-0
• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: 3,10-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene
• InChI: InChI=1S/C11H14N2/c1-2-8-6-10-7-9(3-5-12-10)11(8)13-4-1/h1-2,4,9-10,12H,3,5-7H2
• InChI Key: OCOWBDHXWBIGBU-UHFFFAOYSA-N
• Canonical SMILES: C1CNC2CC1C3=C(C2)C=CC=N3

Description

5,6,7,8,9,10-Hexahydro-6,10-methanopyrido[3,2-d]azocine is a chemical compound with a complex structure that includes a hexahydro ring system fused with a methanopyridoazocine framework

Preparation Methods

The synthesis of 5,6,7,8,9,10-Hexahydro-6,10-methanopyrido[3,2-d]azocine typically involves multiple steps, including the formation of the hexahydro ring system and the subsequent fusion with the methanopyridoazocine framework. Specific synthetic routes and reaction conditions can vary, but common methods include:

Cyclization Reactions: These reactions are often used to form the hexahydro ring system.

Fusion Reactions: These involve the combination of the hexahydro ring with the methanopyridoazocine framework under controlled conditions.

Industrial production methods may involve scaling up these synthetic routes using optimized reaction conditions to ensure high yield and purity of the final product .

Chemical Reactions Analysis

5,6,7,8,9,10-Hexahydro-6,10-methanopyrido[3,2-d]azocine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

5,6,7,8,9,10-Hexahydro-6,10-methanopyrido[3,2-d]azocine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with biological molecules.

Medicine: It is investigated for its potential therapeutic properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5,6,7,8,9,10-Hexahydro-6,10-methanopyrido[3,2-d]azocine involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

5,6,7,8,9,10-Hexahydro-6,10-methanopyrido[3,2-d]azocine can be compared with other similar compounds, such as:

Benzocyclooctane: Another compound with a similar ring structure.

β-Himachalene: A compound with a similar hexahydro ring system.

R-(-)-4,4a,5,6,7,8-Hexahydro-4a-methyl-2(3H)-naphthalenone: A compound with a similar fused ring system.